Cas no 467-77-6 (Ibogamine-18-carboxylic Acid Methyl Ester)

• Product Name: Ibogamine-18-carboxylic Acid Methyl Ester
• CAS No: 467-77-6
• MF: C₂₁H₂₆N₂O₂
• MW: 338.443345546722
• CID: 882939
• PubChem ID: 73489
• Update Time: 2025-04-19

Ibogamine-18-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Coronaridine
• methyl ibogamine-18-carboxylate
• (-)-1,2-(Methylenedioxy)-1,2-didemethoxycolchicine
• (+-)-Coronaridin
• 1,2-(methylenedioxy)-1,2-dimethylcolchicine
• Acetamide,N-(6,7,8,10-tetrahydro-4,11-dimethoxy-10-oxoheptaleno(1,2-e)-1,3-benzodioxol-8-yl)-,(S)
• Catharanthin
• cornigerine
• Dihydrocatharanthin
• ibogamine-18-carboxylic acid methyl ester
• n-(4,11-dimethoxy-10-oxo-6,7,8,10-tetrahydroheptaleno[1',2':3,4]benzo[1,2-d][1,3]dioxol-8-yl)acetamide
• (-)-Coronaridine
• Coronaridin
• NSC 127490
• Coronardine
• SCHEMBL18722965
• NCGC00385157-01
• NSC-127490
• 467-77-6
• AKOS040734887
• CHEBI:3887
• DTXSID60963642
• FS-8035
• EINECS 207-398-7
• CS-0079497
• methyl (1S,15R,17S,18S)-17-ethyl-3,13-diazapentacyclo[13.3.1.02,10.04,9.013,18]nonadeca-2(10),4,6,8-tetraene-1-carboxylate
• SCHEMBL2343450
• NVVDQMVGALBDGE-PZXGUROGSA-N
• HY-121118
• NS00043651
• Ibogamine-18-carboxylic acid, methyl ester
• C09139
• CHEMBL364613
• BDBM50329102
• NSC127490
• Q5172181
• NVVDQMVGALBDGE-KSWFMABOSA-N
• methyl (1S,15S,17S,18S)-17-ethyl-3,13-diazapentacyclo[13.3.1.02,10.04,9.013,18]nonadeca-2(10),4,6,8-tetraene-1-carboxylate
• G13739
• Ibogamine-18-carboxylic Acid Methyl Ester

• Inchi： 1S/C21H26N2O2/c1-3-14-10-13-11-21(20(24)25-2)18-16(8-9-23(12-13)19(14)21)15-6-4-5-7-17(15)22-18/h4-7,13-14,19,22H,3,8-12H2,1-2H3/t13-,14+,19+,21-/m1/s1
• InChI Key： NVVDQMVGALBDGE-PZXGUROGSA-N
• SMILES： O(C)C([C@]12C3=C(C4C=CC=CC=4N3)CCN3C[C@H](C[C@H](CC)[C@H]31)C2)=O

Computed Properties

• Exact Mass: 338.19900
• Monoisotopic Mass: 338.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3A^2
• XLogP3: 3.5

Experimental Properties

• Color/Form: Powder
• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 92-93 ºC
• Boiling Point: 488.1°C at 760 mmHg
• Flash Point: 249°C
• Refractive Index: 1.642
• Solubility: Almost insoluble (0.024 g/l) (25 º C),
• PSA: 45.33000
• LogP: 3.19310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ibogan-type alkaloids Ibogan-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ibogan-type alkaloids